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Compound of Interest

Compound Name: L-Fructose

Cat. No.: B118286

Essential Safety and Handling Guide for L-Fructose

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling L-Fructose in a laboratory setting. The information is tailored for
researchers, scientists, and drug development professionals to ensure safe and efficient
handling of this compound.

L-Fructose, a monosaccharide, is generally considered to have low toxicity. However, as with
any laboratory chemical, proper handling and personal protective equipment are crucial to
ensure personnel safety and prevent contamination. The primary hazards associated with L-
Fructose in a powdered form are mechanical irritation to the eyes, skin, and respiratory system
due to dust formation.[1][2][3]

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended to minimize exposure and
ensure safe handling of L-Fructose, particularly in its solid, powdered form.
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PPE Category Item Specifications and Use

Wear safety glasses with side
shields or chemical safety
Eye Protection Safety Glasses or Goggles goggles to protect against

airborne particles and dust.[4]

[5]

While some sources state

hand protection is not required,

it is good laboratory practice to
) o wear powder-free nitrile gloves

Hand Protection Nitrile Gloves )

to prevent skin contact.[6][7]

Gloves should be inspected

before use and disposed of

properly after handling.[7]

A standard laboratory coat
] should be worn to protect
Body Protection Laboratory Coat ) ] )
clothing and skin from potential

spills.[3][8]

A NIOSH-approved dust mask
or a particulate filter device
(EN 143, P1) is recommended
. _ Dust Mask (e.g., N95) or ]
Respiratory Protection ) ) ) when handling the powder to
Particulate Filter Respirator o _ S

avoid inhalation, especially if
there is a potential for dust

generation.[3][4][5]

Operational and Disposal Plans

Adherence to the following step-by-step procedures will ensure the safe handling and disposal
of L-Fructose.

Handling Procedures:

e Ensure adequate ventilation in the handling area.[9][10]
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» Handle the substance carefully to minimize dust generation.[9][10][11]
e Avoid contact with skin, eyes, and clothing.[6][9]

e Do not eat, drink, or smoke when handling the compound.[11]

e Wash hands thoroughly after handling.[6][11]

» Keep containers securely sealed when not in use.[6][11]

e Store in a cool, dry, and well-ventilated place.[6][7][10] The recommended storage
temperature is between 15-25 °C.[5]

Disposal Plan:

Dispose of unused L-Fructose and contaminated materials in suitable, closed containers.[6]
[11]

o Waste must be disposed of in accordance with all applicable federal, state, and local
environmental regulations.[3]

e Do not empty into drains.[4][6][10]

o For surplus and non-recyclable solutions, it is recommended to use a licensed professional
waste disposal service.[6]

Emergency Procedures

Spill Response:

Clear the area of personnel and move upwind.[11]

Avoid generating dust.[11]

Use dry clean-up procedures; do not use air hoses for cleaning.[11]

Sweep or vacuum up the spilled material.[11] Consider using explosion-proof machines for
vacuuming.[11]
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o Place the spilled material into a clean, dry, sealable, and labeled container for disposal.[11]
 If contamination of drains or waterways occurs, advise emergency services.[11]

First Aid Measures:

If inhaled: Move the person to fresh air. If breathing is difficult, provide artificial respiration.[1]

In case of skin contact: Brush off loose particles and wash the skin with plenty of water.[5]

In case of eye contact: Immediately rinse with plenty of clean, fresh water for several
minutes, holding the eyelids apart.[1][5] Remove contact lenses if present and easy to do.[1]

If swallowed: Rinse mouth with water. Call a doctor if you feel unwell.[5]

Visual Workflows

The following diagrams illustrate the standard operating procedures for handling L-Fructose
and the appropriate response to a spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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